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Compound of Interest

Compound Name: 4-Carboxyphenylboronic acid pinacol ester

Cat. No.: B063894

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the safety, handling, and toxicological profile of 4-Carboxyphenylboronic acid
pinacol ester, a key reagent in synthetic chemistry. The information is compiled from Safety Data Sheets (SDS) and technical resources
to ensure safe laboratory practices.

Compound Identification

4-Carboxyphenylboronic acid pinacol ester is an organoboron compound widely utilized in Suzuki-Miyaura cross-coupling reactions,
which are fundamental in the synthesis of complex molecules for drug discovery and materials science.[1] Its pinacol ester group
enhances stability compared to the free boronic acid, making it easier to store and handle.[1]

Identifier Value

Chemical Name 4-Carboxyphenylboronic acid pinacol ester

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, 4-

Synonyms Carboxybenzeneboronic acid pinacol ester[2][3][4]
CAS Number 180516-87-4[1][3][4]

Molecular Formula C13H17BOa4[1][3]

Molecular Weight 248.08 g/mol [3]

Hazard Identification and Classification

This compound is classified as an irritant. Adherence to GHS guidelines is essential for safe handling. The primary hazards are
associated with direct contact and inhalation of its dust.
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Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation[1][2][5][6]
Serious Eye lrritation 2/2A H319: Causes serious eye irritation[1][2][5][6]

Specific Target Organ Toxicity (Single

3 H335: May cause respiratory irritation[1][5][6]
Exposure)
GHS Label Elements
Pictogram lrialt text
Signal Word Warning[1][2][5][6]

Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to minimize risk. This includes using appropriate personal protective equipment
(PPE) and ensuring the compound is stored away from incompatible materials.

Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or chemical goggles.[3]

. . Chemical-resistant gloves (e.g., Nitrile rubber).[3] Lab coat or other
Skin Protection . . )
suitable protective clothing.[4]

. . Use in a well-ventilated area. If dust is generated, use a NIOSH-
Respiratory Protection .
approved N95 dust mask or higher.[3]

Storage and Incompatibility

Parameter Recommendation

Keep in a cool, dry, and well-ventilated area in a tightly sealed
. container to prevent moisture absorption.[1] Some suppliers
Storage Conditions . . .
recommend room temperature, while others suggest refrigeration

(+4°C).[7] Store locked up.[1][5]

Incompatible Materials Strong oxidizing agents, strong acids, and strong bases.[1][4][8]

graph ChemicalIncompatibility {

graph [rankdir="LR", splines=true, overlap=false, bgcolor="#FFFFFF", fontname="Arial"];
node [shape=Mrecord, style=filled, fontname="Arial", fontcolor="#202124"];

edge [fontname="Arial", color="#EA4335", arrowhead=normal, penwidth=2];

substance [label="{4-Carboxyphenylboronic\lacid pinacol ester}", fillcolor="#F1F3F4", shape=octagon];

oxidizers [label="Strong Oxidizing\lAgents", fillcolor="#FBBC05"];
acids [label="Strong Acids", fillcolor="#FBBC05"];

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.guidechem.com/encyclopedia/4-carboxylphenylboronic-acid-p-dic31816.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Carboxyphenylboronic-acid-pinacol-ester
https://www.combi-blocks.com/msds/PN-8932.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/718831
https://www.guidechem.com/encyclopedia/4-carboxylphenylboronic-acid-p-dic31816.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Carboxyphenylboronic-acid-pinacol-ester
https://www.combi-blocks.com/msds/PN-8932.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/718831
https://www.guidechem.com/encyclopedia/4-carboxylphenylboronic-acid-p-dic31816.html
https://www.combi-blocks.com/msds/PN-8932.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/718831
https://www.guidechem.com/encyclopedia/4-carboxylphenylboronic-acid-p-dic31816.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Carboxyphenylboronic-acid-pinacol-ester
https://www.combi-blocks.com/msds/PN-8932.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/718831
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/513490
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/513490
https://www.chembk.com/en/chem/4-carboxyphenylboronic%20acid%20pinacol%20ester
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/513490
https://www.guidechem.com/encyclopedia/4-carboxylphenylboronic-acid-p-dic31816.html
https://www.echemi.com/products/pd180727150042-4-carboxylphenylboronic-acid-pinacol-ester.html
https://www.guidechem.com/encyclopedia/4-carboxylphenylboronic-acid-p-dic31816.html
https://www.combi-blocks.com/msds/PN-8932.pdf
https://www.guidechem.com/encyclopedia/4-carboxylphenylboronic-acid-p-dic31816.html
https://www.chembk.com/en/chem/4-carboxyphenylboronic%20acid%20pinacol%20ester
https://www.fishersci.com/store/msds?partNumber=AC445220250&productDescription=PHENYLBORONIC+ACID+PINAC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

bases [label="Strong Bases", fillcolor="#FBBC05"];

substance -> oxidizers [label=" Incompatible"];
substance -> acids [label=" Incompatible"];
substance -> bases [label=" Incompatible"];

}

Caption: Chemical incompatibility diagram.

Emergency Procedures

Rapid and correct response to exposure or spills is crucial. The following workflows outline the necessary steps.

First Aid Measures

Immediate action is required in case of accidental exposure.

Exposure Occurs

Exposure Type

Inhalation | | Skin Contact | Eye Contact | | Ingestion

Immediate Action

Move to fresh air. Wash with plenty of soap and water. Rinse cautiously with water for several minutes. Rinse mouth.
If breathing is difficult, give oxygen. Remove contaminated clothing. Remove contact lenses. Do NOT induce vomiting.

Seek Medical Attention
(if symptoms persist or are severe)

Click to download full resolution via product page
Caption: First aid workflow for exposure.
« Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][5][9] If breathing is difficult, provide oxygen.[10]

« Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][5][9] Remove and launder contaminated clothing
before reuse.[1][9] If irritation occurs, seek medical advice.[1][9]

« Eye Contact: Rinse cautiously with water for at least 15 minutes.[1][8][9] If present, remove contact lenses and continue rinsing.[1][8][9]
If eye irritation persists, get medical attention.[1][9]

« Ingestion: Rinse mouth with water. Do not induce vomiting.[11] Seek medical attention if you feel unwell.[5]

Accidental Release Measures

For a minor spill of this solid material, follow this procedure:
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Minor Spill Occurs

1. Don Appropriate PPE
(Gloves, Goggles, N95 Respirator)

l

2. Isolate Area & Ensure Ventilation
Notify others in the lab

l

3. Contain Spill
Avoid raising dust

l

4. Clean Up
Carefully sweep solid material into a dustpan

5. Collect Waste
Place swept material into a sealed,
labeled container for hazardous waste

6. Decontaminate
Wet mop the spill area.
Clean all tools used.

7. Dispose & Restock
Dispose of waste via institutional protocol.
Restock spill kit.

Click to download full resolution via product page

Caption: Minor spill response workflow.

Physicochemical Data

The physical and chemical properties of a compound are fundamental to its safe handling and use in experimental design.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b063894?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Appearance White to off-white crystalline powder[1][4][7]

Odor Odorless or faint characteristic scent[1]

Melting Point 228-231 °C (lit.)[3][4][12]

Boiling Point 379.7 £ 25.0 °C (Predicted)[4][7]

Flash Point 183.4- °C (Predicted)[4][7]; "Not applicable" reported by some
suppliers[3]

Water Solubility Insoluble / Sparingly soluble[4][7]

Density 1.15 £ 0.1 g/cm3 (Predicted)[4][7]

pKa 4.09 + 0.10 (Predicted)[4]

Toxicological Profile

The toxicological information for this compound is limited, with the primary known effects being irritation.[1]

Acute Toxicity: Detailed data is limited. Some aggregated GHS information suggests potential for harm if swallowed, inhaled, or in
contact with skin, though this is not consistently reported.[2]

« Skin Corrosion/Irritation: Classified as causing skin irritation (Category 2).[1][2]
« Serious Eye Damage/Irritation: Classified as causing serious eye irritation (Category 2).[1][2]
« Respiratory Sensitization: May cause respiratory tract irritation.[1][12]

« Carcinogenicity & Mutagenicity: No data is available to classify this compound as a carcinogen or mutagen.[1] It is not listed by IARC
or EPA as a carcinogen.[1]

Appendix: Representative Experimental Protocols

The hazard classifications (e.g., "Skin Irritation, Category 2") are determined by standardized toxicological tests. While the specific study
reports for this compound are not public, the methodologies are based on established OECD guidelines.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This test evaluates a substance's potential to cause skin irritation or corrosion.[13]

« Principle: A single dose of the test substance (0.5 g for a solid) is applied to a small area of skin (approx. 6 cm?) on a test animal,
typically an albino rabbit.[14] Untreated skin serves as a control.[14][15]

* Procedure:
o The hair is removed from the application site on the animal's back.[16]

o The solid substance is moistened, typically with water, to ensure good skin contact and applied to the skin under a semi-occlusive
patch.[15]

o The exposure period is 4 hours, after which the patch and residual substance are removed.[14]
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« Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours post-application.[13]
Observations can continue for up to 14 days to assess the reversibility of the effects.[14]

« Classification: The severity and reversibility of the observed skin reactions determine the classification, ranging from non-irritant to
corrosive.[16]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This test assesses the potential of a substance to cause irritation or damage to the eye.[17]

« Principle: A single dose of the test substance is applied into the conjunctival sac of one eye of an experimental animal, usually an
albino rabbit.[18][19] The other eye remains untreated and serves as a control.[18][19]

e Procedure:
o Healthy, young adult rabbits with no pre-existing eye defects are selected.[20][21]

o The test substance is gently placed in the lower conjunctival sac. The eyelids are held together for about one second to prevent loss
of the material.[20]

o The eye is not washed out for at least 24 hours unless immediate corrosive effects are noted.[20]

» Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after application.[18][19]
The observation period can extend up to 21 days to evaluate the reversibility of any damage.[17][21]

« Classification: The substance is classified based on the severity and persistence of ocular lesions.[17] The use of topical anesthetics
and systemic analgesics is recommended to minimize animal distress.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]

OECD N°404 : Laboratory skin irritant/corrosive test - Analytice [analytice.com]
nucro-technics.com [nucro-technics.com]

oecd.org [oecd.org]

OECD 405: Eye Irritation Analysis - Analytice [analytice.com]

ntp.niehs.nih.gov [ntp.niehs.nih.gov]

In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

« To cite this document: BenchChem. [Technical Guide: Safety and Handling of 4-Carboxyphenylboronic Acid Pinacol Ester].
BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b063894#safety-data-sheet-sds-for-4-
carboxyphenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of

this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D.

Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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